Cas no 2770518-72-2 (4,5,6-Trifluoropyridine-3-sulfonyl chloride)

• Product Name: 4,5,6-Trifluoropyridine-3-sulfonyl chloride
• CAS No: 2770518-72-2
• MF: C₅HClF₃NO₂S
• MW: 231.580149412155
• CID: 6030289
• PubChem ID: 165993746
• Update Time: 2025-06-07

4,5,6-Trifluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-37402346
• 2770518-72-2
• 4,5,6-trifluoropyridine-3-sulfonyl chloride
• 4,5,6-Trifluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C5HClF3NO2S/c6-13(11,12)2-1-10-5(9)4(8)3(2)7/h1H
• InChI Key： VOPZMPATLVLOKR-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(=C(C=1F)F)F)(=O)=O

Computed Properties

• Exact Mass: 230.9368616g/mol
• Monoisotopic Mass: 230.9368616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on 4,5,6-Trifluoropyridine-3-sulfonyl chloride

Introduction to 4,5,6-Trifluoropyridine-3-sulfonyl chloride (CAS No. 2770518-72-2)

4,5,6-Trifluoropyridine-3-sulfonyl chloride is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile reactivity and structural properties. As a key intermediate, it plays a pivotal role in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. The compound's unique trifluoropyridine core imparts enhanced lipophilicity and metabolic stability, making it an attractive scaffold for drug design. This introduction delves into the chemical characteristics, synthetic pathways, and recent applications of 4,5,6-Trifluoropyridine-3-sulfonyl chloride, highlighting its significance in modern medicinal chemistry.

The molecular structure of 4,5,6-Trifluoropyridine-3-sulfonyl chloride consists of a pyridine ring substituted with three fluorine atoms at the 4-, 5-, and 6-positions, coupled with a sulfonyl chloride functional group at the 3-position. This arrangement confers distinct electronic and steric properties that influence its reactivity in synthetic transformations. The presence of fluorine atoms enhances the compound's binding affinity to biological targets by increasing hydrophobicity and electron-withdrawing effects, which are critical factors in drug design. Furthermore, the sulfonyl chloride moiety serves as a highly reactive electrophile, facilitating nucleophilic substitution reactions essential for constructing complex molecular architectures.

In recent years, 4,5,6-Trifluoropyridine-3-sulfonyl chloride has been extensively utilized in the synthesis of trifluorinated pyridines, a class of compounds known for their broad spectrum of biological activities. These include antiviral, anti-inflammatory, and anticancer agents. For instance, studies have demonstrated its utility in generating trifluoropyridine-based sulfonamides and amides, which exhibit potent inhibitory effects on enzymes such as kinases and proteases. The compound's ability to serve as a precursor for these derivatives underscores its importance in medicinal chemistry research. Additionally, its application in agrochemicals has been explored, particularly in the development of novel herbicides and fungicides that leverage the stability and bioavailability imparted by fluorine substitution.

The synthesis of 4,5,6-Trifluoropyridine-3-sulfonyl chloride typically involves multi-step reactions starting from commercially available pyridine derivatives. A common approach includes halogenation followed by sulfonylation with chlorosulfonic acid or its equivalents. The trifluorination step is often achieved using reagents such as hydrogen fluoride-pyridinium hydrofluoride (HF-Py) or Selectfluor® under controlled conditions to ensure high regioselectivity. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, enabling larger-scale production for industrial applications. These innovations have also minimized side reactions and waste generation, aligning with green chemistry principles.

One notable application of 4,5,6-Trifluoropyridine-3-sulfonyl chloride is in the development of protease inhibitors for therapeutic use. Proteases are enzymes involved in various physiological processes and are often targeted by drugs to treat conditions such as cancer and infectious diseases. The trifluoropyridine scaffold enhances the binding affinity of inhibitors to target proteases by optimizing key interactions with the enzyme's active site. For example, research has shown that sulfonamide derivatives derived from this compound exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis. Such findings highlight the compound's potential as a building block for next-generation anticancer drugs.

The pharmaceutical industry has also explored 4,5,6-Trifluoropyridine-3-sulfonyl chloride as a key intermediate in antiviral drug development. Viruses often rely on proteases for replication and assembly; thus, inhibitors targeting these enzymes can disrupt viral life cycles effectively. The unique structural features of trifluoropyridines contribute to improved pharmacokinetic properties of antiviral agents by enhancing their solubility and resistance to metabolic degradation. Moreover, recent studies have demonstrated its role in synthesizing non-nucleoside reverse transcriptase inhibitors (NNRTIs) used to treat HIV infection. These NNRTIs incorporate trifluoropyridine moieties that improve binding to viral reverse transcriptase enzymes while minimizing off-target effects.

Beyond pharmaceuticals,4,5,6-Trifluoropyridine-3-sulfonyl chloride has found utility in materials science and specialty chemical applications. Its ability to introduce fluorinated functional groups into organic molecules makes it valuable for designing advanced materials with tailored electronic properties. For instance, researchers have employed this compound in synthesizing organic semiconductors that exhibit enhanced charge transport capabilities due to fluorine substitution effects on electron delocalization within conjugated systems.

In conclusion,4,5,6-Trifluoropyridine-3-sulfonyl chloride (CAS No.2770518-72-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals,and materials science.* Its unique structural features enable diverse synthetic transformations,* making it indispensable*in modern drug discovery*and industrial chemistry.* As research*continues*to uncover new*biological activities*and*technological uses,*this compound*is poised*to remain*a cornerstone*of innovation*in scientific endeavors.*